Cas no 1261729-38-7 (2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl)

• Product Name: 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl
• CAS No: 1261729-38-7
• MF: C₁₄H₉F₅O
• MW: 288.212681531906
• CID: 4994310
• Update Time: 2025-11-06

2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F5O/c1-20-11-7-3-5-9(14(17,18)19)12(11)8-4-2-6-10(15)13(8)16/h2-7H,1H3
• InChI Key： WXZLJMFTMCTAKH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C1C=CC=C(C=1F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261729-38-7)

2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261729-38-7) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated aromatic compounds, which are widely utilized in drug discovery and material science. The presence of multiple fluorine atoms, including a trifluoromethyl group, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl due to its potential role in developing novel enzyme inhibitors and receptor modulators. Its structural motif is often explored in the design of small-molecule therapeutics, especially for targets requiring high selectivity and potency.

The synthesis of CAS No. 1261729-38-7 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, to assemble the biphenyl core. The introduction of fluorine atoms is achieved through electrophilic fluorination or nucleophilic substitution, depending on the desired regioselectivity. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated compounds are hot topics in sustainability discussions. While 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl is not classified as hazardous, its persistence in ecosystems warrants careful handling and disposal. Regulatory agencies emphasize the importance of green chemistry principles in its production to minimize environmental impact.

In the context of AI-driven drug discovery, this compound is frequently referenced in cheminformatics databases due to its favorable physicochemical properties. Computational models predict its compatibility with various biological targets, accelerating hit identification in virtual screening campaigns. Additionally, its structure-activity relationships (SAR) are studied to optimize lead compounds for specific therapeutic areas.

For researchers sourcing CAS No. 1261729-38-7, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing parameters like HPLC purity and residual solvent levels. Storage recommendations typically include protection from light and moisture to maintain stability over extended periods.

Looking ahead, the versatility of 2,3-Difluoro-6'-methoxy-2'-(trifluoromethyl)biphenyl ensures its continued relevance in organic synthesis and materials science. Innovations in catalytic fluorination methods may further streamline its production, addressing scalability challenges in industrial applications. Collaborative efforts between academia and industry will likely uncover new applications for this multifaceted compound.